molecular formula C7H5BrFI B6357232 5-Bromo-2-fluoro-1-iodo-3-methylbenzene CAS No. 1627894-17-0

5-Bromo-2-fluoro-1-iodo-3-methylbenzene

Cat. No.: B6357232
CAS No.: 1627894-17-0
M. Wt: 314.92 g/mol
InChI Key: DNKKCEJNIVTOBI-UHFFFAOYSA-N
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Description

5-Bromo-2-fluoro-1-iodo-3-methylbenzene, also known as BFIMB, is a chemical compound with the CAS Number: 1627894-17-0 . It has a molecular weight of 314.92 . The compound is liquid in physical form .


Molecular Structure Analysis

The IUPAC name for this compound is this compound . The InChI code for the compound is 1S/C7H5BrFI/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,1H3 . The InChI key is DNKKCEJNIVTOBI-UHFFFAOYSA-N .


Physical and Chemical Properties Analysis

The compound is liquid in physical form . It has a molecular weight of 314.92 . The InChI code for the compound is 1S/C7H5BrFI/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,1H3 .

Properties

IUPAC Name

5-bromo-2-fluoro-1-iodo-3-methylbenzene
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InChI

InChI=1S/C7H5BrFI/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,1H3
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InChI Key

DNKKCEJNIVTOBI-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC(=C1F)I)Br
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Molecular Formula

C7H5BrFI
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Molecular Weight

314.92 g/mol
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Synthesis routes and methods

Procedure details

A PFA plastic round bottom flask was charged with a solution of hydrogen fluoride pyridine (70 wt % HF, 100 ml, 1150 mmol). The solution was cooled to 0° C. and 4-bromo-2-iodo-6-methylaniline (9.2 g, 29.5 mmol, Organic Letters 2009, 11, 249-251) was added portion wise. After 15 minutes, sodium nitrite (1.032 ml, 32.4 mmol) was added and the reaction mixture was stirred at 0° C. for additional 15 minutes. The reaction mixture was allowed to warm to room temperature and stirred for 15 minutes, followed by heating at 90° C. for 3 hour. The reaction mixture was then cooled to room temperature and quenched with water and diethyl ether. The organic layer was separated, washed with brine and dried over magnesium sulfate. The filtrate was concentrated under reduced pressure. The crude material was purified via silica gel chromatography eluting with hexanes to afford the title compound (8.45 g, 26.8 mmol, 91% yield) as a brown solid. 1H NMR (300 MHz, CHLOROFORM-d) δ ppm 2.29 (s, 3H) 7.27-7.34 (m, 1H) 7.64-7.75 (m, 1H)
Quantity
100 mL
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Reaction Step One
Quantity
9.2 g
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reactant
Reaction Step Two
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1.032 mL
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Yield
91%

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